Cas no 1807412-72-1 (2-Bromo-6-fluoro-4-hydroxycinnamic acid)

• Product Name: 2-Bromo-6-fluoro-4-hydroxycinnamic acid
• CAS No: 1807412-72-1
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 4971892
• Update Time: 2025-10-21

2-Bromo-6-fluoro-4-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-hydroxycinnamic acid

• Inchi： 1S/C9H6BrFO3/c10-7-3-5(12)4-8(11)6(7)1-2-9(13)14/h1-4,12H,(H,13,14)/b2-1+
• InChI Key： UOLXFAMUBSVSSD-OWOJBTEDSA-N
• SMILES： BrC1C=C(C=C(C=1/C=C/C(=O)O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 2-Bromo-6-fluoro-4-hydroxycinnamic acid

2-Bromo-6-fluoro-4-hydroxycinnamic Acid

2-Bromo-6-fluoro-4-hydroxycinnamic acid (CAS No. 1807412-72-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure featuring a bromine atom at the 2-position, a fluorine atom at the 6-position, and a hydroxyl group at the 4-position on the cinnamic acid backbone, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a building block for bioactive molecules.

The synthesis of 2-bromo-6-fluoro-4-hydroxycinnamic acid involves multi-step organic transformations, often employing directed metallation strategies to achieve precise substitution patterns. Researchers have optimized synthetic routes to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. The compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable intermediate in organic synthesis.

In terms of biological activity, 2-bromo-6-fluoro-4-hydroxycinnamic acid has shown promise as an inhibitor of key enzymes involved in inflammatory processes. Studies published in high-impact journals have demonstrated its ability to suppress cyclooxygenase (COX) activity, suggesting potential applications in anti-inflammatory drug development. Additionally, its fluorinated derivative exhibits enhanced pharmacokinetic properties, including improved bioavailability and reduced toxicity profiles.

The material science community has also explored the use of 2-bromo-6-fluoro-4-hydroxycinnamic acid as a precursor for functional materials. Its ability to form stable coordination complexes with metal ions has led to its incorporation into metal-organic frameworks (MOFs) with applications in gas storage and catalysis. Recent advancements in crystal engineering have further expanded its utility in designing porous materials with tailored properties.

From an environmental perspective, the degradation pathways of 2-bromo-6-fluoro-4-hydroxycinnamic acid have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its persistence in natural systems. This finding aligns with growing concerns over chemical sustainability and eco-friendly practices in industrial applications.

In conclusion, 2-bromo-6-fluoro-4-hydroxycinnamic acid stands as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application development, position it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.